Cas no 99460-76-1 ((5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one)

(5E)-2-Mercapto-5-[4-(trifluoromethyl)benzylidene]-1,3-thiazol-4(5H)-one is a sulfur-containing heterocyclic compound featuring a thiazolone core with a mercapto group at the 2-position and a 4-(trifluoromethyl)benzylidene substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiazolone scaffold offers versatility in medicinal chemistry applications. Its conjugated system may also contribute to potential photophysical properties. The compound is typically handled under inert conditions due to the thiol group's sensitivity to oxidation. It is primarily used in research settings for the development of novel bioactive compounds.
(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one structure
99460-76-1 structure
Product Name:(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one
CAS No:99460-76-1
MF:C11H6F3NOS2
MW:289.296650409698
MDL:MFCD04969059
CID:797144
PubChem ID:5751612
Update Time:2025-10-29

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • (E)-2-Mercapto-5-(4-(trifluoromethyl)benzylidene)thiazol-4(5H)-one
    • (5E)-2-MERCAPTO-5-[4-(TRIFLUOROMETHYL)-BENZYLIDENE]-1,3-THIAZOL-4(5H)-ONE
    • 4-Thiazolidinone,2-thioxo-5-[[4-(trifluoromethyl)phenyl]methylene]-
    • AKOS B018357
    • (5E)-2-mercapto-5-[4-(trifluoromethyl)benzylidene]-1,3-thiazol-4(5H)-one
    • AKOS000408938
    • Z44301482
    • SR-01000361533
    • AKOS000307417
    • SCHEMBL15091393
    • (5E)-2-sulfanyl-5-{[4-(trifluoromethyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one
    • SR-01000361533-1
    • MFCD04969059
    • 99460-76-1
    • (5E)-2-sulfanylidene-5-[[4-(trifluoromethyl)phenyl]methylidene]-1,3-thiazolidin-4-one
    • (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one
    • MDL: MFCD04969059
    • Inchi: 1S/C11H6F3NOS2/c12-11(13,14)7-3-1-6(2-4-7)5-8-9(16)15-10(17)18-8/h1-5H,(H,15,16,17)/b8-5+
    • InChI Key: ZXSOIGQCMUHMHG-VMPITWQZSA-N
    • SMILES: S1C(NC(/C/1=C\C1C=CC(C(F)(F)F)=CC=1)=O)=S

Computed Properties

  • Exact Mass: 288.98400
  • Monoisotopic Mass: 288.98429065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 86.5Ų

Experimental Properties

  • PSA: 93.53000
  • LogP: 3.04110

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one Security Information

  • HazardClass:IRRITANT

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one Pricemore >>

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Additional information on (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one

(5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one: A Comprehensive Overview

The compound with CAS No. 99460-76-1, commonly referred to as (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazolidinones, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazolidinone ring system with a trifluoromethyl-substituted benzylidene group and a mercapto functionality, making it a unique derivative within its class.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one through various routes. One of the most promising methods involves the condensation of an appropriate thioamide with an aldehyde or ketone derivative in the presence of a suitable catalyst. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is critical for its biological activity. The incorporation of the trifluoromethyl group into the molecule significantly enhances its stability and bioavailability, making it an attractive candidate for drug development.

The structural uniqueness of (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one has been leveraged in numerous research studies to explore its potential as a pharmacological agent. For instance, recent investigations have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, studies have demonstrated that this compound exhibits significant antioxidant properties, which could be exploited in the development of novel therapeutic agents for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the field of materials science, (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one has shown promise as a precursor for advanced materials with tailored electronic and optical properties. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metallopolymers and hybrid materials for applications in electronics and photonics. Furthermore, its thiol group enables it to participate in click chemistry reactions, opening up new avenues for the construction of complex molecular architectures.

From an environmental standpoint, the synthesis and application of (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthetic protocols that utilize renewable resources and reduce waste generation. These efforts align with the growing global emphasis on sustainable chemistry and green manufacturing practices.

Looking ahead, (5E)-2-Mercapto-5-4-(trifluoromethyl)benzylidene-1,3-thiazol-4(5H)-one is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of chemical properties makes it a valuable tool for addressing some of the most pressing challenges in modern science and technology. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.

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